molecular formula C21H26N4O B4064285 2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide

2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide

Cat. No. B4064285
M. Wt: 350.5 g/mol
InChI Key: AJACBVAYWCVPAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds . These compounds have been studied for their potential applications in medicine and other fields .


Synthesis Analysis

While specific synthesis information for this compound was not found, similar compounds such as 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids have been synthesized and their structures were established by NMR and MS analysis .


Molecular Structure Analysis

The molecular structure of similar compounds has been established by NMR and MS analysis .


Chemical Reactions Analysis

In the context of biological activity, some 1,2,4-triazole derivatives have shown inhibitory activities against certain cancer cell lines .

Scientific Research Applications

Antimicrobial and Antiviral Applications

Compounds derived from N-(1-Adamantyl)acetamide, such as 2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide, have shown promising antimicrobial and antiviral activities. They serve as starting compounds in the synthesis of biologically active aminoadamantanes, which possess antimicrobial and antiviral activity useful in treating and preventing diseases like influenza, herpes, and pneumonia. The removal of acetyl protection from N-(1-adamantyl)acetamide yields 1-aminoadamantane, an active component of drugs for Parkinson’s disease treatment (R. Khusnutdinov et al., 2011).

Tuberculosis Treatment

Adamantylacetamide hybrids have been designed and synthesized for evaluating their efficacy against Mycobacterium tuberculosis. Notably, certain derivatives have been identified as potent inhibitors, showing significant promise as leads for developing new antitubercular agents (Dinesh Addla et al., 2014).

Structural Insights and Crystal Engineering

The crystal structure of 2-(Adamantan-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide reveals intricate hydrogen bonding and attractive interactions, providing insights into the design of molecular assemblies and materials with specific properties. Such structural analyses contribute to understanding the molecular basis of their biological activities and the development of new materials (A. Bunev et al., 2013).

Antifungal and Antibacterial Activity

Adamantane derivatives have been synthesized to explore their physico-chemical properties and biological activities. Some compounds exhibit moderate antimicrobial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (V. Odyntsova, 2017).

Anti-inflammatory and Anti-cancer Activities

Certain sulfonamide derivatives with adamantyl groups have demonstrated cytotoxic activity against cancer cell lines, suggesting their potential in cancer therapy. Their versatility allows for exploring various therapeutic applications, underscoring the potential of adamantyl derivatives in drug discovery (M. Ghorab et al., 2015).

Mechanism of Action

While the specific mechanism of action for this compound is not available, some 1,2,4-triazole derivatives have been found to inhibit the proliferation of cancer cells by inducing apoptosis .

Future Directions

Given the biological activity of similar compounds, 1,2,4-triazole derivatives could be used as a structural optimization platform for the design and development of more selective and potent molecules .

properties

IUPAC Name

2-(1-adamantyl)-N-[[4-(1,2,4-triazol-1-yl)phenyl]methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N4O/c26-20(11-21-8-16-5-17(9-21)7-18(6-16)10-21)23-12-15-1-3-19(4-2-15)25-14-22-13-24-25/h1-4,13-14,16-18H,5-12H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJACBVAYWCVPAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)CC(=O)NCC4=CC=C(C=C4)N5C=NC=N5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide
Reactant of Route 2
Reactant of Route 2
2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide
Reactant of Route 3
Reactant of Route 3
2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide
Reactant of Route 4
Reactant of Route 4
2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide
Reactant of Route 5
Reactant of Route 5
2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide
Reactant of Route 6
Reactant of Route 6
2-(1-adamantyl)-N-[4-(1H-1,2,4-triazol-1-yl)benzyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.